![molecular formula C26H19N3OS B302575 3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one](/img/structure/B302575.png)
3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one
Overview
Description
3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiazolidinone family and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.
Mechanism of Action
The mechanism of action of 3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound may interact with various cellular targets such as enzymes, receptors, and ion channels, leading to its observed physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. This compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. It has also been shown to possess antimicrobial properties by inhibiting the growth of various bacterial and fungal strains. Additionally, this compound has shown promising results in various studies related to its anticancer properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one in lab experiments include its ease of synthesis, low cost, and potential applications in various fields. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research related to 3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Studies to investigate the potential applications of this compound in drug discovery and development.
3. Studies to investigate the potential use of this compound as a diagnostic tool for various diseases.
4. Studies to investigate the potential use of this compound in nanotechnology and material science.
5. Studies to investigate the potential use of this compound in agriculture and food science.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.
Synthesis Methods
The synthesis of 3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one involves the reaction between 2-aminothiophenol, benzaldehyde, and 1-phenyl-2,3-dimethyl-4-aminopyrrole in the presence of acetic acid and ethanol. The reaction is carried out under reflux conditions, and the resulting product is purified using recrystallization techniques.
Scientific Research Applications
3-phenyl-2-(phenylimino)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in various studies related to its anti-inflammatory, antimicrobial, and anticancer properties.
properties
Molecular Formula |
C26H19N3OS |
|---|---|
Molecular Weight |
421.5 g/mol |
IUPAC Name |
(5Z)-3-phenyl-2-phenylimino-5-[(1-phenylpyrrol-2-yl)methylidene]-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C26H19N3OS/c30-25-24(19-23-17-10-18-28(23)21-13-6-2-7-14-21)31-26(27-20-11-4-1-5-12-20)29(25)22-15-8-3-9-16-22/h1-19H/b24-19-,27-26? |
InChI Key |
POWIPSMHDSPLOB-VDJURDQESA-N |
Isomeric SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC=CN3C4=CC=CC=C4)/S2)C5=CC=CC=C5 |
SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CN3C4=CC=CC=C4)S2)C5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CN3C4=CC=CC=C4)S2)C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({[2-(benzyloxy)-1-naphthyl]methylene}amino)-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B302492.png)
![7-(2,5-dimethoxyphenyl)-10-(3-phenyl-2-propenylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302495.png)
![10-[4-(1,3-benzodioxol-5-ylmethoxy)benzylidene]-7-(2,5-dimethoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302496.png)
![10-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-7-(2,5-dimethoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302498.png)
![(10E)-7-(2,5-dimethoxyphenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302499.png)
![(14E)-11-(2,5-dimethoxyphenyl)-14-[(2-hydroxy-5-nitrophenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one](/img/structure/B302502.png)
![7-(2,5-dimethoxyphenyl)-10-[(5-{2-nitro-4-methylphenyl}-2-furyl)methylene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302503.png)
![ethyl 3-{5-[(7-(2,5-dimethoxyphenyl)-9-oxo-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-10(9H)-ylidene)methyl]-2-furyl}benzoate](/img/structure/B302504.png)
![7-(2-chlorophenyl)-10-(2,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302506.png)
![(10Z)-7-(2-chlorophenyl)-10-[3,5-dibromo-4-(naphthalen-1-ylmethoxy)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302507.png)
![7-(2-chlorophenyl)-10-{3-nitro-4-methoxybenzylidene}-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302508.png)
![7-(2-chlorophenyl)-10-[4-(dimethylamino)benzylidene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302511.png)
![4-[(7-(2-chlorophenyl)-9-oxo-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-10(9H)-ylidene)methyl]phenyl 4-methoxybenzoate](/img/structure/B302513.png)
![7-(2-chlorophenyl)-10-[(2-methyl-1H-indol-3-yl)methylene]-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302514.png)